Cas no 25981-83-3 (5-Chloro-2,3,3-trimethyl-3H-indole)

• Product Name: 5-Chloro-2,3,3-trimethyl-3H-indole
• CAS No: 25981-83-3
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• MDL: MFCD00126966
• CID: 52826
• PubChem ID: 117694
• Update Time: 2025-05-21

5-Chloro-2,3,3-trimethyl-3H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3,3-trimethyl-3H-indole
• 2,3,3-TRIMETHYL-5-CHLORO-3H-INDOLE
• 5-chloro-2,3,3-trimethylindole
• 2,2-METHYLENEBIS[6-(1-PHENYLETHYL)-P-CRESOL]
• 2,3,3-trimethyl indolenine-5-chloride
• 2,3,3-trimethyl-5-chloroindolenine
• 2-chloro-2,3,3-trimethyl-3H-indole
• 5-chloro-2,3,3-trimethyl-3-hydroindole
• 5-Chloro-2.3.3-trimethyl-indolenine
• chloroindolenine
• EINECS 247-387-4
• SB36242
• SCHEMBL1714750
• AKOS005259060
• NS00028012
• FT-0602530
• AC-19071
• SY018327
• T-6630
• 2,3,3-Trimethyl-5-chloro-3-H-indole
• PS-8310
• GSKATGIMEUGNJN-UHFFFAOYSA-N
• CS-0152765
• 25981-83-3
• 3H-Indole, 5-chloro-2,3,3-trimethyl-
• DTXSID1067170
• 5-Chloro-2,3,3-trimethylindolenine
• 5-CHLORO-2,3,3-TRIMETHYLINDOLINE
• MFCD00126966
• DTXCID2037427
• DB-046808

• MDL： MFCD00126966
• Inchi： 1S/C11H12ClN/c1-7-11(2,3)9-6-8(12)4-5-10(9)13-7/h4-6H,1-3H3
• InChI Key： GSKATGIMEUGNJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)(C)C(C)=N2

Computed Properties

• Exact Mass: 193.06600
• Monoisotopic Mass: 193.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4A^2
• XLogP3: 2.9

Experimental Properties

• Color/Form: 油状液体色
• Density: 1.083 g/mL at 25 °C(lit.)
• Boiling Point: 271.1°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.594(lit.)
• PSA: 12.36000
• LogP: 3.15920

5-Chloro-2,3,3-trimethyl-3H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-Chloro-2,3,3-trimethyl-3H-indole

5-Chloro-2,3,3-trimethyl-3H-indole (CAS No. 25981-83-3)

The compound 5-Chloro-2,3,3-trimethyl-3H-indole, also known by its CAS registry number CAS No. 25981-83-3, is a structurally unique organic compound belonging to the indole family. Indoles are heterocyclic compounds characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of chlorine and methyl substituents in this molecule introduces distinct chemical and physical properties that make it a subject of interest in various fields of research.

The molecular formula of 5-Chloro-2,3,3-trimethyl-3H-indole is C11H14ClN. Its molecular weight is approximately 197.67 g/mol. The compound exhibits a melting point of around 140°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for use in organic synthesis and analytical chemistry applications.

Recent studies have highlighted the potential of 5-Chloro-2,3,3-trimethyl-3H-indole in the field of medicinal chemistry. Researchers have explored its role as a building block for the synthesis of bioactive molecules with potential pharmacological applications. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in metabolic pathways linked to neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in drug discovery, CAS No. 25981-83-3 has also been investigated for its applications in materials science. The indole moiety is known to form stable coordination complexes with transition metals, which can be exploited in the development of new materials with tailored electronic properties. Recent advancements in this area have demonstrated the potential use of indole-based compounds in the synthesis of metalloporphyrins and related materials for catalytic applications.

The synthesis of 5-Chloro-2,3,3-trimethyl-3H-indole typically involves multi-step organic reactions. Common methods include the Paal-Knorr synthesis, which involves the cyclization of amino carbonyl compounds under specific conditions. Researchers have optimized these methods to achieve high yields and purity levels, making the compound more accessible for large-scale applications.

In terms of safety considerations, while CAS No. 25981-83-3 is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and maintaining good ventilation during handling or synthesis processes.

The increasing interest in indole derivatives has led to extensive research into their biological activities and structural modifications. For example, recent studies have focused on modifying the substituents on the indole ring to enhance bioavailability or improve targeting capabilities for specific therapeutic applications.

In conclusion, 5-Chloro-2,3,3-trimethyl-3H-indole, with its unique chemical structure and versatile properties, continues to be a valuable compound in both academic research and industrial applications. Its role as a building block for bioactive molecules and advanced materials underscores its importance in modern chemistry.